Cas no 629-59-4 (n-Tetradecane)

• Product Name: n-Tetradecane
• CAS No: 629-59-4
• MF: C₁₄H₃₀
• MW: 198.388004779816
• MDL: MFCD00008986
• CID: 39278
• PubChem ID: 24850401
• Update Time: 2025-05-25

n-Tetradecane Chemical and Physical Properties

Names and Identifiers

• Tetradecane
• tetradecane olefine free
• n-Tetradecane [Standard Material]
• n-Tetradecane
• Tetradecane [Standard Material for GC]
• n-Tetradecane Solution
• TETRADECANE, N-(AS)
• 1-TETRADECANE
• ALKANE C14
• C14-n-alkane
• n-Teradecane
• n-tetradec-1l-ene
• n-Tetradecan
• n-trtradecane
• Tetradecan
• TETRADECANE,N
• Tridecane, methyl-
• Tetradecane, 99%
• C14H30
• BGHCVCJVXZWKCC-UHFFFAOYSA-N
• 03LY784Y58
• Tetradecane, analytical standard
• Tetradekan
• Tetradecane olefine
• Tetradecane, >=99%
• DSSTox_CID_7267
• DSSTox_RID_78378
• DSSTox_GSID_27
• CH3-[CH2]12-CH3

• MDL： MFCD00008986
• Inchi： 1S/C14H30/c1-3-5-7-9-11-13-14-12-10-8-6-4-2/h3-14H2,1-2H3
• InChI Key： BGHCVCJVXZWKCC-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCC
• BRN： 1733859

Computed Properties

• Exact Mass: 198.23500
• Monoisotopic Mass: 198.234751
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 74
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.762 g/mL at 20 °C(lit.)
• Melting Point: 5.5 °C (lit.)
• Boiling Point: 252-254 °C(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: n20/D 1.429(lit.)
• Solubility: <0.0001g/l
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 5.70740
• Vapor Pressure: 1 mmHg ( 76.4 °C)
• Sensitiveness: Sensitive to humidity
• Solubility: Insoluble in water.

n-Tetradecane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H304,H336,H413
• Warning Statement： P261,P301+P310,P331
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 65-67
• Safety Instruction： S23-S24-S62-S24/25
• RTECS：XB8000000
• Hazardous Material Identification：
• Storage Condition：room temp
• TSCA：Yes
• Explosive Limit：0.5-6.5%(V)
• Packing Group：I; II; III
• Risk Phrases：R65
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes
• Natural Products and Extracts Plant Extracts Plant based Erucaria microcarpa
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on n-Tetradecane

Comprehensive Guide to n-Tetradecane (CAS No. 629-59-4): Properties, Applications, and Industry Insights

n-Tetradecane (CAS No. 629-59-4), a straight-chain alkane with the molecular formula C₁₄H₃₀, is a colorless, flammable liquid widely used in industrial and research applications. Known for its role as a hydrocarbon solvent and reference standard in chromatography, this compound has garnered attention due to its stability and versatility. In this article, we explore its physical and chemical properties, industrial uses, and emerging trends in sustainability and green chemistry.

The boiling point of n-Tetradecane (253–254°C) and melting point (5–6°C) make it suitable for high-temperature applications, such as heat transfer fluids and lubricant additives. Its low reactivity and high purity (≥99%) also position it as a preferred choice in analytical chemistry, particularly in gas chromatography (GC) calibration. Recent searches on platforms like Google Scholar highlight growing interest in its role in biofuel research and synthetic biology, where it serves as a model hydrocarbon for microbial degradation studies.

Environmental concerns have driven innovations in sustainable hydrocarbon alternatives. While n-Tetradecane is derived from petroleum, researchers are exploring bio-based alkanes to reduce carbon footprints. This aligns with the EU’s Circular Economy Action Plan and the demand for eco-friendly solvents. FAQs like “Is n-Tetradecane biodegradable?” or “What are safer substitutes for alkanes?” reflect shifting consumer priorities.

In the cosmetics industry, n-Tetradecane is valued for its emollient properties, often found in skin care formulations and hair conditioning products. However, regulatory bodies like the European Chemicals Agency (ECHA) emphasize rigorous safety assessments. Users frequently search for “n-Tetradecane in personal care” or “CAS 629-59-4 safety data,” underscoring the need for transparent documentation.

From a technical standpoint, n-Tetradecane’s viscosity (2.9 cP at 20°C) and density (0.763 g/mL) are critical for formulating paints, adhesives, and coating materials. Its compatibility with polymers also makes it a candidate for plasticizer research. Emerging discussions on nanotechnology forums explore its potential in nanofluid thermal conductivity enhancements.

To address SEO optimization, this article integrates high-traffic keywords such as “buy n-Tetradecane,” “n-Tetradecane suppliers,” and “CAS 629-59-4 MSDS.” By contextualizing n-Tetradecane within current trends like green chemistry and industrial decarbonization, we ensure relevance to both academic and commercial audiences.